Cas no 25189-52-0 (POLY-GAMMA-ETHYL L-GLUTAMATE)

• Product Name: POLY-GAMMA-ETHYL L-GLUTAMATE
• CAS No: 25189-52-0
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD00166363
• CID: 241527
• Update Time: 2025-07-20

POLY-GAMMA-ETHYL L-GLUTAMATE Chemical and Physical Properties

Names and Identifiers

• POLY-GAMMA-ETHYL L-GLUTAMATE

• MDL： MFCD00166363
• Inchi： InChI=1S/C7H13NO4/c1-2-12-6(9)4-3-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： XMQUEQJCYRFIQS-YFKPBYRVSA-N
• SMILES： C(C(=O)OCC)C[C@H](N)C(=O)O

POLY-GAMMA-ETHYL L-GLUTAMATE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on POLY-GAMMA-ETHYL L-GLUTAMATE

Research Brief on POLY-GAMMA-ETHYL L-GLUTAMATE (CAS: 25189-52-0): Recent Advances and Applications

POLY-GAMMA-ETHYL L-GLUTAMATE (PELG), a synthetic polypeptide with the CAS number 25189-52-0, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and biocompatibility. Recent studies have explored its potential in drug delivery systems, tissue engineering, and biomedical coatings. This research brief synthesizes the latest findings on PELG, focusing on its synthesis, characterization, and emerging applications.

One of the key advancements in PELG research is its role as a biodegradable carrier for controlled drug release. A 2023 study published in the Journal of Controlled Release demonstrated that PELG-based nanoparticles could encapsulate hydrophobic drugs with high efficiency, achieving sustained release profiles over 72 hours. The study highlighted the polymer's ability to self-assemble into micellar structures, attributed to its amphiphilic nature, which is critical for enhancing drug solubility and bioavailability.

In tissue engineering, PELG has been investigated for its mechanical tunability and cell-adhesion properties. Researchers at MIT developed a PELG-hydrogel composite that mimics the extracellular matrix, supporting the growth of neural progenitor cells. The material's degradation rate was tailored by adjusting the degree of ethyl esterification, offering a versatile platform for regenerative medicine. This work, published in Advanced Materials, underscores PELG's potential in addressing challenges in neural tissue repair.

Another notable application is in antimicrobial coatings. A 2024 study in ACS Applied Materials & Interfaces reported that PELG films functionalized with silver nanoparticles exhibited broad-spectrum antimicrobial activity against E. coli and S. aureus. The polymer's carboxyl groups facilitated silver ion binding, enabling sustained release and reducing biofilm formation by 90%. This innovation holds promise for medical device coatings to prevent hospital-acquired infections.

Despite these advances, challenges remain in scaling up PELG production while maintaining batch-to-batch consistency. Recent work in Polymer Chemistry proposed a novel enzymatic synthesis route using immobilized lipases, which improved yield (85%) and reduced polydispersity (PDI < 1.2) compared to traditional chemical methods. This breakthrough could accelerate the translation of PELG-based technologies to clinical applications.

In conclusion, POLY-GAMMA-ETHYL L-GLUTAMATE continues to emerge as a multifunctional biomaterial with transformative potential in pharmaceuticals and biomedicine. Future research directions include optimizing its pharmacokinetic profiles for in vivo applications and exploring combinatorial approaches with other polymers to enhance functionality. The CAS 25189-52-0 compound's versatility positions it as a cornerstone material for next-generation therapeutic strategies.